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Compound of Interest

Compound Name: Calcium bromide dihydrate

Cat. No.: B1591935

An In-depth Technical Guide to the Solubility of Calcium bromide Dihydrate in Organic
Solvents for Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium bromide,
with a focus on its dihydrate form, in various organic solvents. The information herein is
intended to support research, development, and drug formulation activities by providing key
solubility data, experimental methodologies, and insights into its functional applications.

Introduction to Calcium Bromide

Calcium bromide (CaBr2) is an ionic compound that exists in several forms, including an
anhydrous state (CaBrz) and various hydrates, most commonly the dihydrate (CaBr2:2H20)
and hexahydrate (CaBrz-6H20).[1][2] It is a white, hygroscopic crystalline solid that is highly
soluble in water and also shows significant solubility in several polar organic solvents.[3][4] This
solubility is critical for its diverse applications, which range from being a component in high-
density drilling fluids in the oil and gas industry to its use in medicine as a sedative and
anticonvulsant.[5][6] In chemical synthesis, it serves as a valuable source of bromide ions and
can act as a catalyst.[7][8]

Solubility Data
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The solubility of calcium bromide is a critical parameter for its application in various fields.
While specific quantitative data for the dihydrate form is scarce in publicly available literature,
extensive data exists for the anhydrous form, which provides a strong proxy for researchers.
The following tables summarize the available qualitative and quantitative solubility information.

Jualitative Solubility of Calci ide

Solvent Solubility Description Citations
Ethanol Soluble / Very Soluble [B191[10][11][22]
Methanol Soluble / Slightly Soluble [31[9][10][11][12]
Acetone Soluble [B191[11][12]
Ether Insoluble / Practically Insoluble  [2][9][10][11]
Chloroform Insoluble [2][97[11]
Dioxane Insoluble [2][11]

Acid Soluble [9][12]

Liquid Ammonia Slightly Soluble [91[12]

Ethyl Acetate Soluble [13]

Quantitative Solubility of Anhydrous Calcium Bromide in
Organic Solvents

The following data represents the solubility in grams of anhydrous CaBr2 per 100 grams of
solvent at various temperatures.
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Solvent Temperature (°C) Solubility ( g/100g solvent)
Methanol 0 50.4
10 52.0

15 53.6

20 56.2

30 62.9

40 71.9

50 83.2

60 97.8

65 105.6

Absolute Ethanol 0 46.7
10 48.01

15 50.51

20 53.5

25 53.95

30 55.52

40 60.11

50 65.64

60 76.02

70 93.81

75 102.2

80 103.1

85 106.1

Acetone 0 29
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25 2.72

30 2.72

35 2.79

40 2.92

1-Propanol 0 6.6
20 225

60 76.8

1-Butanol 0 18.3
20 33.9

1-Pentanol 20 25.3
iso-Amyl Alcohol 20 25.6
Benzyl Alcohol 10 12.9
20 15.0

30 17.0

40 17.6

70 17.0

Data sourced from

Reference[13].

Experimental Protocols for Solubility Determination

A standardized method for determining the solubility of a salt like calcium bromide dihydrate

in an organic solvent is crucial for reproducible results. The following protocol outlines a

general procedure based on the equilibrium saturation method.

Protocol: Isothermal Equilibrium Saturation Method
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1. Objective: To determine the concentration of a saturated solution of calcium bromide
dihydrate in a specific organic solvent at a constant temperature.

2. Materials:

e Calcium Bromide Dihydrate (CaBr2-2H20), analytical grade

e Selected Organic Solvent, HPLC grade or equivalent

o Thermostatically controlled shaker or magnetic stirrer with a hot plate

e Analytical balance (+0.0001 g)

¢ Volumetric flasks and pipettes

» Syringe filters (chemically resistant to the solvent)

o Sealed, temperature-controlled sample vials

e Analytical instrumentation for concentration measurement (e.g., HPLC, ICP-OES, or
gravimetric analysis)

3. Procedure:

e Sample Preparation: Add an excess amount of calcium bromide dihydrate to a known
volume or mass of the organic solvent in a sealed vial.[14][15] The presence of undissolved
solid is essential to ensure saturation.

o Equilibration: Place the vial in a thermostatically controlled shaker or on a stirrer plate set to
the desired experimental temperature. Agitate the mixture vigorously for a predetermined
period (e.g., 24-48 hours) to ensure equilibrium is reached.[14][15] Preliminary experiments
can determine the minimum time required to achieve equilibrium.

o Sample Extraction: Once equilibrium is achieved, cease agitation and allow the solid to
settle. Carefully extract a clear aliquot of the supernatant using a syringe fitted with a filter
resistant to the solvent. This step is critical to prevent undissolved solid from being included
in the sample for analysis.
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o Concentration Analysis: Accurately determine the concentration of calcium bromide in the
aliquot.

o Gravimetric Method: Weigh the aliquot, then evaporate the solvent under controlled
conditions (e.g., in a vacuum oven) until a constant weight of the dried salt is achieved.
The solubility can be calculated from the mass of the salt and the initial mass of the
solvent.

o Chromatographic/Spectroscopic Method: Dilute the aliquot to a known volume and
analyze the concentration of calcium (Ca2*) or bromide (Br~) ions using a suitable
technique like lon Chromatography (IC) or Inductively Coupled Plasma - Optical Emission
Spectrometry (ICP-OES).[15] A calibration curve must be prepared using standards of
known concentration.

4. Data Reporting: Express solubility in standard units, such as grams of solute per 100 grams
of solvent ( g/100g ) or moles of solute per liter of solvent (mol/L), and always report the
temperature at which the measurement was made.

Visualizing Applications and Mechanisms

The utility of calcium bromide in research and industry is often linked to its solubility and
chemical properties. The following diagrams illustrate key workflows and mechanisms.
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Workflow for preparing high-density drilling fluids.
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Role of CaBr2 in organic synthesis.
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Mechanism of action for CaBr2 as a sedative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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